![molecular formula C15H20N4O3 B2967722 3-(3,5-dimethylisoxazol-4-yl)-N-(2-(3-methyl-6-oxopyridazin-1(6H)-yl)ethyl)propanamide CAS No. 1286721-76-3](/img/structure/B2967722.png)
3-(3,5-dimethylisoxazol-4-yl)-N-(2-(3-methyl-6-oxopyridazin-1(6H)-yl)ethyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3,5-dimethylisoxazol-4-yl)-N-(2-(3-methyl-6-oxopyridazin-1(6H)-yl)ethyl)propanamide is a useful research compound. Its molecular formula is C15H20N4O3 and its molecular weight is 304.35. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Characterization
The synthesis and characterization of this compound and similar derivatives have been a focal point of research, aiming to explore novel synthetic routes and to understand their structural and chemical properties. The study on organic photochemical reactions, including the photoreactions of N,N-dimethylpyruvamide, sheds light on the synthetic pathways that could potentially be applied to related compounds, offering insights into their chemical behavior under various conditions (Shima et al., 1984).
Biological Activity and Pharmacokinetics
Research into the pharmacokinetics and biological activities of compounds with similar structures has provided valuable information on their potential therapeutic applications. For instance, the antitumor activity and pharmacokinetics of 8-carbamoyl-3-methyl-imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one in mice have been extensively studied, highlighting the compound's efficacy against various murine tumors and its potential as an alternative to existing treatments (Stevens et al., 1987).
Receptor Binding and Selectivity
The selectivity and potency of compounds acting as agonists or antagonists at specific receptors have been a significant area of research. The characterization of medetomidine as an alpha 2-adrenoceptor agonist offers insights into the selectivity and specificity of receptor binding, which can be crucial for understanding the biological activities of structurally related compounds (Virtanen et al., 1988).
Antimicrobial and Antifungal Activities
The synthesis and evaluation of novel derivatives for antimicrobial and antifungal activities have been explored, with studies demonstrating the potential of certain compounds in treating bacterial and fungal infections. For example, research on pyrazoline and pyrazole derivatives has shown significant antibacterial and antifungal activities, suggesting the therapeutic potential of these compounds (Hassan, 2013).
Properties
IUPAC Name |
3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-(3-methyl-6-oxopyridazin-1-yl)ethyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4O3/c1-10-4-7-15(21)19(17-10)9-8-16-14(20)6-5-13-11(2)18-22-12(13)3/h4,7H,5-6,8-9H2,1-3H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDHBBLJSCSMZIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C=C1)CCNC(=O)CCC2=C(ON=C2C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.